Cas no 84580-11-0 (2-Cyclohepten-1-ol, (S)-)
2-Cyclohepten-1-ol, (S)- structure
Product Name:2-Cyclohepten-1-ol, (S)-
CAS No:84580-11-0
MF:C7H12O
MW:112.169582366943
CID:666859
PubChem ID:15555204
Update Time:2025-04-19
2-Cyclohepten-1-ol, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohepten-1-ol, (S)-
- 84580-11-0
- (1S)-Cyclohept-2-en-1-ol
- DTXSID30574047
-
- Inchi： 1S/C7H12O/c8-7-5-3-1-2-4-6-7/h3,5,7-8H,1-2,4,6H2/t7-/m1/s1
- InChI Key： LFKFDYCJMRQCMD-SSDOTTSWSA-N
- SMILES： O[C@@H]1C=CCCCC1
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 86.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.2Ų
2-Cyclohepten-1-ol, (S)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jason Wan Lab Chip, 2020,20, 4528-4538
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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